Cas no 104715-68-6 (6H-Purine-6-thione,2-[(4-butylphenyl)amino]-1,9-dihydro-)

6H-Purine-6-thione,2-[(4-butylphenyl)amino]-1,9-dihydro- structure
104715-68-6 structure
Product Name:6H-Purine-6-thione,2-[(4-butylphenyl)amino]-1,9-dihydro-
CAS No:104715-68-6
MF:C15H17N5S
MW:299.393980741501
CID:184829
PubChem ID:3005246
Update Time:2025-04-19

6H-Purine-6-thione,2-[(4-butylphenyl)amino]-1,9-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 6H-Purine-6-thione,2-[(4-butylphenyl)amino]-1,9-dihydro-
    • 2-(4-butylanilino)-3,7-dihydropurine-6-thione
    • 1,9-Dihydro-2-((4-butylphenyl)amino)-6H-purine-6-thione
    • 2-(p-n-butylphenyl)-6-thioguanine
    • 6H-Purine-6-thione, 1,9-dihydro-2-((4-butylphenyl)amino)-
    • AC1MHIFU
    • BRN 5581980
    • CHEBI:117096
    • CHEMBL16129
    • NCI60_030848
    • NSC685805
    • BDBM50025595
    • NSC-685805
    • 2-(4-Butylanilino)-9H-purin-6-yl hydrosulfide
    • DTXSID00146674
    • 104715-68-6
    • 2-(4-Butyl-phenylamino)-1,9-dihydro-purine-6-thione
    • 2-(4-Butylanilino)-9H-purine-6-thiol
    • Inchi: 1S/C15H17N5S/c1-2-3-4-10-5-7-11(8-6-10)18-15-19-13-12(14(21)20-15)16-9-17-13/h5-9H,2-4H2,1H3,(H3,16,17,18,19,20,21)
    • InChI Key: JWQSQZFFXQPOJJ-UHFFFAOYSA-N
    • SMILES: S=C1C2=C(N=CN2)NC(=N1)NC1C=CC(=CC=1)CCCC

Computed Properties

  • Exact Mass: 299.12071
  • Monoisotopic Mass: 299.120466
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 403
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 97.2

Experimental Properties

  • Density: 1.36
  • Boiling Point: 542.4°C at 760 mmHg
  • Flash Point: 281.8°C
  • Refractive Index: 1.715
  • PSA: 66.49
  • LogP: 3.80080
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